Cas no 2639439-95-3 (3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid
• CAS No: 2639439-95-3
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 5641852
• PubChem ID: 165904074
• Update Time: 2025-11-06

3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}quinoxaline-2-carboxylic acid
• 2639439-95-3
• EN300-28229220
• 3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid

• Inchi： 1S/C14H15N3O4/c1-14(2,3)21-13(20)17-11-10(12(18)19)15-8-6-4-5-7-9(8)16-11/h4-7H,1-3H3,(H,18,19)(H,16,17,20)
• InChI Key： PNKKOVDCWXFJEC-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=NC2C=CC=CC=2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid

Research Brief on 3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid (CAS: 2639439-95-3)

3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid (CAS: 2639439-95-3) is a quinoxaline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protein-protein interactions and enzyme inhibition. Recent studies have highlighted its utility in the design of kinase inhibitors and modulators of cellular signaling pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of 3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid to enhance its binding affinity for specific kinase targets. The study employed molecular docking and structure-activity relationship (SAR) analyses to identify critical functional groups that contribute to its inhibitory activity. The results demonstrated that modifications at the quinoxaline core could significantly improve selectivity and potency against kinases involved in cancer progression.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was used as a scaffold for the development of novel antimicrobial agents. The researchers synthesized a series of derivatives and evaluated their efficacy against drug-resistant bacterial strains. The findings revealed that certain derivatives exhibited potent antibacterial activity, with minimal cytotoxicity toward mammalian cells, suggesting their potential as lead compounds for further development.

From a synthetic chemistry perspective, 3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid has been utilized in peptide coupling reactions and as a building block for heterocyclic compounds. A 2022 study in Organic Letters detailed an efficient synthetic route for this compound, emphasizing its versatility in multi-step organic transformations. The authors also highlighted its stability under various reaction conditions, making it a reliable reagent for complex synthetic workflows.

In conclusion, 3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid (CAS: 2639439-95-3) continues to be a valuable tool in chemical biology and drug discovery. Its diverse applications, ranging from kinase inhibition to antimicrobial development, underscore its importance in modern medicinal chemistry. Future research is expected to further explore its potential in targeting emerging therapeutic targets and addressing unmet medical needs.